Cas no 18675-33-7 (1,6-dihydrocarveol)
1,6-dihydrocarveol structure
Product Name:1,6-dihydrocarveol
1,6-dihydrocarveol Properties
Names and Identifiers
-
- 1,6-dihydrocarveol
- 1-Methyl-4-isopropenyl-cyclohexanol-(2)
- Dihydrocarveol
- dihydrocarvol
- Dihydrovarveol
- p-menth-8-en-2-ol
- Neodihydrocarveol
- DIHYDROCARVEOL(TRANS-AXIAL)
- (-)-neodihydrocarveol
- DTXSID10332061
- (1S,2R,4S)-neodihydrocarveol
- 22567-22-2
- (1S,2R,4S)-p-menth-8-en-2-ol
- (1R,2S,5S)-2-methyl-5-(prop-1-en-2-yl)cyclohexanol
- (1R,2S,5S)-5-isopropenyl-2-methylcyclohexanol
- SCHEMBL15012431
- Q27105266
- CHEBI:158
- (1S,2R,4S)-Neo-dihydrocarveol
- 18675-33-7
- (1R,2S,5S)-2-Methyl-5-(prop-1-en-2-yl)cyclohexan-1-ol
- EN300-1196632
- LMPR0102090040
- (1R,2S,5S)-2-methyl-5-prop-1-en-2-ylcyclohexan-1-ol
-
- InChIKey： KRCZYMFUWVJCLI-LPEHRKFASA-N
- Inchi： InChI=1S/C10H18O/c1-7(2)9-5-4-8(3)10(11)6-9/h8-11H,1,4-6H2,2-3H3/t8-,9-,10+/m0/s1
Computed Properties
- Exact Mass: 154.135765193Da
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Rotatable Bond Count: 1
- Monoisotopic Mass: 154.135765193Da
- Heavy Atom Count: 11
- Complexity: 151
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3
- Topological Polar Surface Area: 20.2Ų
1,6-dihydrocarveol Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1196632-0.05g |
(1R,2S,5S)-2-methyl-5-(prop-1-en-2-yl)cyclohexan-1-ol |
18675-33-7 | 0.05g |
$707.0 |
1,6-dihydrocarveol Related Literature
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Chunyu Zhu,Cheng-gong Han,Genki Saito,Tomohiro Akiyama RSC Adv., 2016,6, 30445-30453
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Zitong Yu,Chao Zhao,Shi Hu,Huitao Zhang,Wenbo Li,Renjie Zhang,Qian Luo RSC Adv., 2021,11, 25375-25380
-
Hsin-Yi Chen RSC Adv., 2020,10, 22939-22958
-
5. Back cover
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6. Iodine-mediated oxythiolation of o-vinylanilides with disulfides for the synthesis of benzoxazines†Liyan Liu,Kuiliang Li,Zhenggen Zha,Qi Sun,Zhiyong Wang RSC Adv., 2022,12, 7347-7351
-
Sirikarn Wisetsuwannaphum,John S. Foord Faraday Discuss., 2014,172, 457-472
-
8. Antibacterial activity and mechanism of action of a thiophenyl substituted pyrimidine derivative†Zhiyuan Fang,Yanan Li,Xiaomei Li,Yu-Jing Lu,Siu-Cheong Yan,Wing-Leung Wong,Kin-Fai Chan,Kwok-yin Wong RSC Adv., 2019,9, 10739-10744
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Carmen Claver,Elena Fernandez,Amy Gillon,Katie Heslop,David J. Hyett,Aina Martorell,A. Guy Orpen,Paul G. Pringle Chem. Commun., 2000, 961-962
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Amany Ali,DongBo Wang,JinZhong Wang,ShuJie Jiao,FengYun Guo,Yong Zhang,ShiYong Gao,ShiMing Ni,ChunYang Luan,DaiZhe Wang,LianCheng Zhao CrystEngComm, 2017,19, 6085-6088
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